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Abstract

Sulfuryl fluoride (SO:zF2) is a synthetic chemical widely used as a structural and post-harvest
fumigant. Its increasing use as a replacement for ozone-depleting substances has led to a
growing interest in its environmental fate and atmospheric persistence. This technical guide
provides an in-depth analysis of the atmospheric chemistry of sulfuryl fluoride, its degradation
pathways, atmospheric lifetime, and its contribution to global warming. Detailed methodologies
of key experimental studies are presented, along with a quantitative summary of its
atmospheric properties.

Introduction

Sulfuryl fluoride is a colorless, odorless gas at standard temperature and pressure.[1] Initially
introduced as a fumigant in the 1960s, its application has expanded significantly following the
phase-out of methyl bromide under the Montreal Protocol.[2][3][4] While it does not deplete the
ozone layer, concerns have been raised about its long atmospheric lifetime and high global
warming potential.[2][5][6] Understanding the environmental sinks and atmospheric behavior of
sulfuryl fluoride is crucial for assessing its long-term environmental impact.

Atmospheric Fate and Degradation Pathways
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The atmospheric persistence of a chemical is primarily determined by its removal processes,
which include photolysis, reaction with atmospheric oxidants, and wet/dry deposition. Extensive
laboratory studies have shown that sulfuryl fluoride is highly inert in the troposphere.

Reaction with Atmospheric Oxidants

The primary oxidants in the troposphere are the hydroxyl radical (OH), the nitrate radical (NO3s),
and ozone (Os). The rate of reaction with these species is a key determinant of a compound's
atmospheric lifetime.

e Hydroxyl Radical (OH): The reaction with the OH radical is a major removal pathway for
many atmospheric trace gases. However, studies have consistently shown that sulfuryl
fluoride reacts extremely slowly with OH radicals. Multiple independent studies have
established upper limits for the reaction rate constant, indicating that this is not a significant
atmospheric sink.[7][8][9] The estimated atmospheric lifetime of sulfuryl fluoride with
respect to reaction with OH radicals is greater than 300 years.[7][9]

e Ozone (Os3) and Chlorine Atoms (ClI): Similarly, reactions with ozone and chlorine atoms have
been found to be negligible.[7][8] Experimental studies have determined very low upper
limits for the rate constants of these reactions.[7][8]

» Singlet Oxygen (O(!:D)): Reaction with electronically excited oxygen atoms, O(*D), is a
potential removal mechanism in the stratosphere. While a measurable reaction rate has
been determined, the contribution to the overall atmospheric lifetime is minor due to the low
concentrations of O(*D).[10]

Photolysis

Sulfuryl fluoride does not absorb solar radiation in the troposphere (wavelengths > 290 nm).
[11] Therefore, direct photolysis is not an important removal process in the lower atmosphere. It
does absorb at shorter wavelengths found in the stratosphere, but its photolysis quantum yield
is low.[10]

Primary Sink: Oceanic Uptake and Hydrolysis

The dominant sink for atmospheric sulfuryl fluoride is its dissolution into the ocean followed
by hydrolysis.[10][12][13] Although slow to hydrolyze in neutral water, the process is more rapid
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under alkaline conditions typical of seawater.[11][14][15] This oceanic uptake is the primary
factor limiting its atmospheric lifetime to several decades.[9][12][13]

The following diagram illustrates the atmospheric pathways of sulfuryl fluoride.

Tropospheric Processes

OH Radical
Negligible Reaction -~
// Ozone (O3)
7
7

-
-
-

-
-

~—
~~o_
SOl
——__
=~

Primary Sink =~

Stratospheric Photolysis (A < 290nm)

Oceanic Uptake &
Hydrolysis

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://igacproject.org/sites/IGACConference2016/IGAC2016_Abstracts/5.065_Gressent.pdf
https://pure.york.ac.uk/portal/en/publications/the-atmospheric-chemistry-of-sulphuryl-fluoride-so2f2/
https://www.ippc.int/static/media/files/publications/en/2013/06/05/1281025664_2010_IFQRG-8-22_Muhle_et_al_2009.pdf
https://research-information.bris.ac.uk/files/320763959/Full_text_PDF_final_published_version_.pdf
https://pubs.rsc.org/en/Content/ArticleLanding/2026/CP/D5CP04019A
https://pubmed.ncbi.nlm.nih.gov/37438003/
https://www.benchchem.com/product/b034953?utm_src=pdf-body
https://www.benchchem.com/product/b034953?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b034953?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Atmospheric pathways of sulfuryl fluoride.

Atmospheric Lifetime and Global Warming Potential

Based on in-situ atmospheric and archived air measurements, the atmospheric lifetime of
sulfuryl fluoride is estimated to be in the range of 30 to 40 years.[10][16] More specific
modeling studies based on oceanic uptake suggest a lifetime of approximately 36 + 11 years.
[12][13] This is significantly longer than earlier estimates of around 5 years.[10]

Sulfuryl fluoride is a potent greenhouse gas due to its strong absorption of infrared radiation
in the atmospheric window.[7] Its Global Warming Potential (GWP) on a 100-year time horizon
Is estimated to be approximately 4740 times that of carbon dioxide on a per-kilogram basis.[17]
Some estimates place this value even higher, up to 7,500 times more potent than CO2.[18]

Quantitative Data Summary

The following table summarizes the key quantitative data related to the environmental fate and
atmospheric properties of sulfuryl fluoride.
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Parameter Value Reference(s)
Atmospheric Lifetime
Overall 30 - 40 years [10][16]
Modeled (Oceanic
36 + 11 years [12][13]
Uptake)
vs. OH radicals > 300 years [7119]
vs. Cl atoms > 10,000 years [10]
vs. O(*D) ~700 years [10]
vs. UV Photodissociation > 4,700 years [10]
Global Warming Potential
(GWP)
100-year time horizon ~4740 - 7500 [17][18]
Reaction Rate Constants (296
K)
< 1.7 x 107** cm3 molecule—!
k(OH + SO2F2) . [8]
s
<1x 1071 cm3 molecule~ts=t  [10]
k(Cl + SO2F2) <9x 1071 cm3 molecule 1 st [8]
<5x 107 cm3 moleculets™t  [10]
< 5.5 x 10724 cm3 molecule—1
k(O3 + SO2F2) [8]
s—l
Radiative Efficiency 0.196 W m~—2 ppbv—1 [71[8]
Atmospheric Concentration 25 part willion (ppt) (171
~2.5 parts per trillion
(2018) p p pp
Annual Global Emissions )
~2000 metric tons [10][16]

(2007)
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Experimental Methodologies

The determination of the atmospheric lifetime of sulfuryl fluoride relies on a combination of
laboratory experiments and atmospheric modeling. Key experimental techniques are detailed
below.

Determination of Reaction Rate Constants

The kinetics of the gas-phase reactions of sulfuryl fluoride with atmospheric oxidants are
typically studied using smog chamber techniques coupled with Fourier Transform Infrared
(FTIR) spectroscopy or by using pulsed laser photolysis with laser-induced fluorescence.

Relative Rate Method in a Smog Chamber:

This is a common technique for determining the rate constant of a reaction of interest relative to
a reference reaction with a known rate constant.

e Chamber Preparation: A large-volume (smog) chamber made of inert material (e.g., FEP
Teflon film) is first evacuated and then filled with purified air or nitrogen as a bath gas.

« Introduction of Reactants: Known concentrations of sulfuryl fluoride, a reference compound
(e.g., CHFs or CzH2), and a precursor for the oxidant (e.g., CHsONO for OH radicals, Cl2 for
Cl atoms) are introduced into the chamber.

« Initiation of Reaction: The reaction is initiated by photolysis of the precursor using UV lamps,
which generates the desired oxidant (e.g., OH or CI).

e Monitoring of Concentrations: The concentrations of sulfuryl fluoride and the reference
compound are monitored over time using long-path FTIR spectroscopy.

o Data Analysis: The relative loss of sulfuryl fluoride and the reference compound is plotted.
The slope of this plot, multiplied by the known rate constant of the reference reaction, gives
the rate constant for the reaction of sulfuryl fluoride with the oxidant.

The following diagram illustrates the experimental workflow for the relative rate method.
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Experimental Setup Procedure
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Workflow for the relative rate method.

Measurement of UV Absorption Cross-Sections and
Quantum Yields

To assess the potential for atmospheric photolysis, the UV absorption cross-sections and
photolysis quantum yields are measured.

e UV-Visible Spectroscopy: A known concentration of sulfuryl fluoride in a gas cell is exposed
to UV radiation of different wavelengths. The amount of light absorbed is measured to
determine the absorption cross-section at each wavelength.
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e Quantum Yield Measurement: A sample of sulfuryl fluoride is exposed to a pulsed laser at
a specific UV wavelength (e.g., 193 nm). The loss of sulfuryl fluoride is measured, and the
guantum vyield (the fraction of absorbed photons that lead to dissociation) is calculated.

Atmospheric Measurements and Modeling

Long-term atmospheric measurements from global monitoring networks, such as the Advanced
Global Atmospheric Gases Experiment (AGAGE), provide data on the trends in sulfuryl
fluoride concentrations.[12][13] These data, combined with emission inventories, are used in
2D and 3D atmospheric models to infer the global atmospheric lifetime, with the oceanic sink
being a critical parameter.[12][13]

Conclusion

Sulfuryl fluoride is a long-lived and potent greenhouse gas. Its atmospheric fate is dominated
by slow removal through oceanic uptake and hydrolysis, with atmospheric degradation
processes being insignificant. The long atmospheric lifetime of 30-40 years, combined with a
high global warming potential, underscores the importance of monitoring its atmospheric
concentrations and considering its environmental impact in the context of its use as a fumigant.
The experimental methodologies outlined in this guide provide the basis for the ongoing
assessment of the atmospheric behavior of sulfuryl fluoride and other similar compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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